Cas no 1396962-98-3 (2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid)

• Product Name: 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid
• CAS No: 1396962-98-3
• MF: C₁₂H₁₄N₂O₆S
• MW: 314.314362049103
• CID: 4772667
• Update Time: 2025-10-24

2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-acetylbenzenesulfonamido)-3-carbamoylpropanoic acid
• NE58228
• Z45556948
• 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid

• Inchi： 1S/C12H14N2O6S/c1-7(15)8-2-4-9(5-3-8)21(19,20)14-10(12(17)18)6-11(13)16/h2-5,10,14H,6H2,1H3,(H2,13,16)(H,17,18)
• InChI Key： QVGGIKOTVXGKEZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NC(C(=O)O)CC(N)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 516
• XLogP3: -1
• Topological Polar Surface Area: 152

Additional information on 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid

Introduction to 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic Acid (CAS No. 1396962-98-3)

2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid, identified by its CAS number 1396962-98-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of both acetyl and carbamoyl functional groups, contribute to its unique chemical properties and potential applications in drug discovery.

The< strong>nomenclature of this compound provides valuable insights into its chemical structure. The term "2-(4-Acetylbenzenesulfonamido)" indicates the presence of an acetyl group attached to a benzenesulfonamido moiety at the second carbon position, while "3-carbamoylpropanoic acid" suggests the presence of a carbamoyl group at the third carbon position and the completion of the molecule with a carboxylic acid group. This specific arrangement of functional groups imparts distinct reactivity and interaction capabilities, which are critical for its biological function.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>structure-activity relationship (SAR) of 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid has been extensively studied to understand how modifications in its chemical structure can enhance its pharmacological properties. Researchers have explored derivatives of this compound to optimize its solubility, bioavailability, and target specificity, which are crucial factors in drug design.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The< strong>biological activity of 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid has been investigated in various in vitro and in vivo models. Studies have shown that it exhibits inhibitory effects on certain enzymes and receptors, which are implicated in conditions such as inflammation, cancer, and metabolic disorders. These findings have prompted further exploration into its therapeutic potential.

The< strong>pharmacokinetic profile of this compound is another area of interest. Understanding how the body processes and eliminates 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid is essential for developing effective dosing regimens and minimizing side effects. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize its metabolic pathways and interactions with biological systems.

In addition to its pharmaceutical applications, this compound has also shown promise in agricultural research. Its ability to interact with biological targets suggests that it could be used as a precursor for developing novel agrochemicals that enhance crop yield and protect against pests and diseases. The< strong>sustainable development implications of such applications are significant, as they align with global efforts to create environmentally friendly solutions for agriculture.

The< strong>catalytic properties of 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid have not been overlooked either. Researchers have explored its use as a catalyst or co-catalyst in organic synthesis reactions, where it can facilitate the formation of new chemical bonds under mild conditions. This capability is particularly valuable in industrial settings where energy efficiency and environmental impact are critical considerations.

The< strong>synthetic methodologies employed in the preparation of this compound have also been refined over time. Modern synthetic techniques, including flow chemistry and green chemistry principles, have been incorporated to improve yield, purity, and scalability. These advancements have made it possible to produce larger quantities of 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid for research purposes without compromising on quality.

The< strong>regulatory considerations associated with this compound are also important. As it gains prominence in scientific research, ensuring compliance with regulatory standards becomes essential for its safe and ethical use. Collaborative efforts between academia, industry, and regulatory bodies are necessary to establish guidelines that promote responsible innovation while maximizing therapeutic benefits.

In conclusion, 2-(4-Acetylbenzenesulfonamido)-3-carbamoylpropanoic acid (CAS No. 1396962-98-3) is a multifaceted compound with diverse applications across pharmaceuticals, agriculture, and catalysis. Its unique structural features and biological activities make it a valuable subject of research and development. As our understanding of its properties continues to grow, so too will its potential contributions to science and society.